N-(Chloroacetyl)-5-ethoxy-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide

• CAS RN: 61515-91-1
• Molecular Formula: C7H8ClN3O4S
• Molecular Weight: 265.68 g/mol
• IUPAC Name: N-(2-chloroacetyl)-5-ethoxy-3-oxo-1,2,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C7H8ClN3O4S/c1-2-15-7-10-6(14)11(16-7)5(13)9-4(12)3-8/h2-3H2,1H3,(H,9,12,13)
• InChI Key: IXJJUQLCJBOLLY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=O)N(S1)C(=O)NC(=O)CCl

Description

N-(Chloroacetyl)-5-ethoxy-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide is a useful research compound. Its molecular formula is C7H8ClN3O4S and its molecular weight is 265.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

31.5 g of α-chloroacetyl isocyanate were added dropwise to a solution of 18.98 g of 3-hydroxy-5-ethoxy-1,2,4-thiadiazole in 200 ml of benzene and after stirring the mixture for 17 hours at 20° C, it was vacuum filtered. The recovered crystals were dried to obtain 20 g of 2-(N-α-chloroacetylcarbamoyl)-5-ethoxy-1,2,4-thiadiazole-3-one melting at 132° C.